Cas no 1253415-55-2 (Tert-butyl 2-amino-7-methyl-6,7-dihydrothiazolo[5,4-C]pyridine-5(4H)-carboxylate)

• Product Name: Tert-butyl 2-amino-7-methyl-6,7-dihydrothiazolo[5,4-C]pyridine-5(4H)-carboxylate
• CAS No: 1253415-55-2
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 4828278
• Update Time: 2025-10-30

Tert-butyl 2-amino-7-methyl-6,7-dihydrothiazolo[5,4-C]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-AMINO-7-METHYL-6,7-DIHYDROTHIAZOLO[5,4-C]PYRIDINE-5(4H)-CARBOXYLATE
• Tert-butyl 2-amino-7-methyl-6,7-dihydrothiazolo[5,4-C]pyridine-5(4H)-carboxylate

• Inchi： 1S/C12H19N3O2S/c1-7-5-15(11(16)17-12(2,3)4)6-8-9(7)14-10(13)18-8/h7H,5-6H2,1-4H3,(H2,13,14)
• InChI Key： UICYZLRFIMZXHG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CN(C(=O)OC(C)(C)C)CC2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 1.7
• Topological Polar Surface Area: 96.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles

Additional information on Tert-butyl 2-amino-7-methyl-6,7-dihydrothiazolo[5,4-C]pyridine-5(4H)-carboxylate

Recent Advances in the Study of Tert-butyl 2-amino-7-methyl-6,7-dihydrothiazolo[5,4-C]pyridine-5(4H)-carboxylate (CAS: 1253415-55-2)

The compound Tert-butyl 2-amino-7-methyl-6,7-dihydrothiazolo[5,4-C]pyridine-5(4H)-carboxylate (CAS: 1253415-55-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a thiazolo[5,4-C]pyridine scaffold, is of particular interest as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of small molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of Tert-butyl 2-amino-7-methyl-6,7-dihydrothiazolo[5,4-C]pyridine-5(4H)-carboxylate in the development of selective JAK2 inhibitors. The researchers highlighted the compound's structural versatility, which allows for facile modifications to optimize binding affinity and selectivity.

In addition to its applications in kinase inhibitor development, recent investigations have explored the antimicrobial properties of derivatives synthesized from this scaffold. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that certain analogs exhibit promising activity against drug-resistant bacterial strains, including MRSA. The study emphasized the importance of the thiazolo[5,4-C]pyridine core in maintaining antimicrobial potency while improving metabolic stability.

From a synthetic chemistry perspective, several novel methodologies have been developed to access this compound and its derivatives more efficiently. A 2024 Nature Protocols publication detailed a streamlined synthetic route that reduces the number of steps from previously reported procedures while maintaining high yields. This advancement is particularly significant for scaling up production for preclinical studies.

The compound's physicochemical properties have also been thoroughly characterized in recent studies. Computational modeling and experimental data suggest that Tert-butyl 2-amino-7-methyl-6,7-dihydrothiazolo[5,4-C]pyridine-5(4H)-carboxylate exhibits favorable drug-like properties, including appropriate lipophilicity and metabolic stability. These findings, published in Molecular Pharmaceutics (2023), support its continued investigation as a privileged scaffold in medicinal chemistry.

Looking forward, researchers anticipate that this compound will play an increasingly important role in fragment-based drug discovery. Its relatively small size combined with multiple points for derivatization makes it an ideal starting point for growing more complex molecules with enhanced biological activity. Several pharmaceutical companies have included derivatives of this scaffold in their early-stage pipelines, particularly for oncology and inflammatory indications.